1,1,1,2,2,3,3-Heptachloropropane
Cat. No. B1583055
:
594-89-8
M. Wt: 285.2 g/mol
InChI Key: YFIIENAGGCUHIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05763705
Procedure details
A method of producing 1,1,1,3,3-pentafluoro-2,-3-dichloropropane which comprises reacting 1,1,1,2,2,3,3-heptachloropropane with an alkali metal hydroxide in the presence of a phase transfer catalyst to form 1,1,1,2,3,3-hexachloropropene; and continuously reacting, at a constant pressure and in the liquid phase, 1,1,1,2,3,3-hexachloropropene with excess hydrogen fluoride in the presence of at least one of an antimony trihalogenide and an antimony pentahalogenide, while selectively removing the 1,1,1,3,3-pentafluoro-2,3-dichlorochloropropane as it is formed.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
alkali metal hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
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FC(F)(F)C(Cl)C(F)(F)Cl.[Cl:11][C:12]([Cl:20])([Cl:19])[C:13](Cl)([Cl:17])[CH:14]([Cl:16])[Cl:15]>>[Cl:11][C:12]([Cl:20])([Cl:19])[C:13]([Cl:17])=[C:14]([Cl:16])[Cl:15]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC(C(C(Cl)(F)F)Cl)(F)F
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC(C(C(Cl)Cl)(Cl)Cl)(Cl)Cl
|
Step Three
[Compound]
|
Name
|
alkali metal hydroxide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
ClC(C(=C(Cl)Cl)Cl)(Cl)Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
